Cas no 2228551-34-4 (methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228551-34-4
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6452827
• PubChem ID: 165675919
• Update Time: 2025-10-30

methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1736988
• 2228551-34-4

• Inchi： 1S/C10H11N3O3/c1-13-7(6-5-9(11)16-12-6)3-4-8(13)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： JRAUFLGJNPQUOR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=C(C(=O)OC)N2C)=N1)N

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.3Ų

Additional information on methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 5-(5-Amino-1,2-Oxazol-3-Yl)-1-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 2228551-34-4)

Methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-1H-pyrrole-2-carboxylate, with the CAS number 2228551-34, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring and an oxazole ring, both of which contribute to its diverse chemical properties and potential applications.

The molecule's structure is notable for its conjugated system, which enhances its stability and reactivity. The presence of the amino group in the oxazole ring adds functional versatility, making it a promising candidate for various chemical modifications and biological assays. Recent studies have explored the compound's potential as a building block in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using multi-component reactions. These methods not only improve yield but also reduce the environmental impact compared to traditional synthetic approaches. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.

The biological evaluation of this compound has revealed intriguing results. Preclinical studies indicate that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in further investigations into its potential therapeutic applications, particularly in the context of Alzheimer's disease and other related conditions.

Moreover, computational studies have provided insights into the compound's interaction with biological targets at the molecular level. These studies utilize advanced docking algorithms to predict binding affinities and identify key residues responsible for interactions. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

In conclusion, methyl 5-(5-amino-1,2-oxazol-3-yl)-1-methyl-pyrrole-carboxylate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future research and development efforts in the pharmaceutical industry.